Cas no 131292-27-8 (Ethyl 3-cyclohexyl-3-oxo-2-(triphenyl-lambda5-phosphanylidene)propanoate)

Ethyl 3-cyclohexyl-3-oxo-2-(triphenyl-lambda5-phosphanylidene)propanoate Properties

Names and Identifiers

• CS-0371521
• 131292-27-8
• Ethyl 3-cyclohexyl-3-oxo-2-(triphenyl-l5-phosphaneylidene)propanoate
• SCHEMBL3150868
• Ethyl 3-cyclohexyl-3-oxo-2-(triphenyl-lambda5-phosphanylidene)propanoate

• InChIKey： JGNMOLIZPUNWOL-UHFFFAOYSA-N
• Inchi： 1S/C29H31O3P/c1-2-32-29(31)28(27(30)23-15-7-3-8-16-23)33(24-17-9-4-10-18-24,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h4-6,9-14,17-23H,2-3,7-8,15-16H2,1H3
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 458.20108184g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.20108184g/mol
• Heavy Atom Count: 33
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 43.4Ų